N-(2,3-dimethylphenyl)-2-(2-(4-methylphenylsulfonamido)thiazol-4-yl)acetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-[2-[(4-methylphenyl)sulfonylamino]-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C20H21N3O3S2/c1-13-7-9-17(10-8-13)28(25,26)23-20-21-16(12-27-20)11-19(24)22-18-6-4-5-14(2)15(18)3/h4-10,12H,11H2,1-3H3,(H,21,23)(H,22,24)
• InChI Key: MVEIIYRZMZDMRH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=NC(=CS2)CC(=O)NC3=CC=CC(=C3C)C
• Molecular Formula: C20H21N3O3S2
• Molecular Weight: 415.5 g/mol

Description

N-(2,3-dimethylphenyl)-2-(2-(4-methylphenylsulfonamido)thiazol-4-yl)acetamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound is also known by its chemical formula, C20H20N2O2S2, and has been the subject of several studies to investigate its mechanism of action and potential physiological effects.

Mechanism of Action

The mechanism of action for N-(2,3-dimethylphenyl)-2-(2-(4-methylphenylsulfonamido)thiazol-4-yl)acetamide is not fully understood, but it is believed to involve interactions with specific biomolecules in cells. Studies have suggested that this compound may interact with proteins and enzymes involved in various cellular processes, including cell signaling and metabolism.
Biochemical and Physiological Effects:
Studies have shown that N-(2,3-dimethylphenyl)-2-(2-(4-methylphenylsulfonamido)thiazol-4-yl)acetamide can have various biochemical and physiological effects. For example, it has been shown to inhibit the activity of certain enzymes involved in inflammation and cancer cell proliferation. Additionally, this compound has been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,3-dimethylphenyl)-2-(2-(4-methylphenylsulfonamido)thiazol-4-yl)acetamide in lab experiments is its potential as a fluorescent probe for detecting specific biomolecules in cells. Additionally, its potential as a therapeutic agent for the treatment of various diseases makes it a promising compound for further study. However, limitations include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on N-(2,3-dimethylphenyl)-2-(2-(4-methylphenylsulfonamido)thiazol-4-yl)acetamide. One area of future research could be to further investigate its potential as a therapeutic agent for the treatment of various diseases. Additionally, further studies could be conducted to better understand its mechanism of action and potential side effects. Finally, additional studies could be conducted to investigate its potential as a fluorescent probe for detecting and imaging specific biomolecules in cells.

Synthesis Methods

The synthesis method for N-(2,3-dimethylphenyl)-2-(2-(4-methylphenylsulfonamido)thiazol-4-yl)acetamide involves several chemical reactions. The starting materials for the synthesis include 2,3-dimethylaniline, 4-methylbenzenesulfonyl chloride, and thioacetamide. These compounds are then reacted together in the presence of various reagents, including triethylamine and acetic acid, to produce the final product.

Scientific Research Applications

N-(2,3-dimethylphenyl)-2-(2-(4-methylphenylsulfonamido)thiazol-4-yl)acetamide has been studied for its potential applications in scientific research. One area of research that has focused on this compound is its potential use as a fluorescent probe for detecting and imaging specific biomolecules in cells. Other studies have investigated its potential as a therapeutic agent for the treatment of various diseases, including cancer and inflammation.